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Compound of Interest

Compound Name: N-lactoyl-phenylalanine

Cat. No.: B6596714 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of N-lactoyl-phenylalanine, including

personal protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling N-lactoyl-phenylalanine to

ensure the appropriate level of protection. The following table summarizes the recommended

PPE.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b6596714?utm_src=pdf-interest
https://www.benchchem.com/product/b6596714?utm_src=pdf-body
https://www.benchchem.com/product/b6596714?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.nyu.edu/life/safety-health-wellness/research-and-laboratory-safety/laboratory-safety/personal-protective-equipment--ppe-.html
https://pim-resources.coleparmer.com/sds/01609.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications & Remarks

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.[4] For handling

highly reactive or hot

chemicals, a face shield worn

over goggles is recommended.

[5]

Hand Protection Protective Gloves

Disposable nitrile gloves are

the minimum requirement for

incidental contact.[1] For

prolonged contact or when

handling solutions, consider

double-gloving or using more

robust gloves. Always wash

hands after removing gloves.

Body Protection Impervious Clothing

A lab coat is essential to

protect personal clothing from

contamination.[2][4] For larger

quantities or increased splash

risk, a full-sleeved apron or

chemical-resistant suit may be

necessary.[6] Clothing worn in

the lab should cover the entire

leg; avoid synthetic fibers

when working with flammable

substances.[5]

Respiratory Protection Suitable Respirator

A respirator may be required if

there is a risk of inhaling dust

or aerosols, especially in

poorly ventilated areas.[4] The

need for respiratory protection

should be determined by a

workplace hazard assessment.

[3]
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Operational Plan: Handling and Storage
Handling:

Avoid contact with eyes, skin, and clothing.[3][7]

Minimize dust and aerosol formation.[4]

Use in a well-ventilated area, preferably within a chemical fume hood.[4]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, well-ventilated area.[3]

Keep the container tightly closed when not in use.[3]

Recommended storage temperature is between 2-8°C or at -20°C for long-term stability.[7]

Experimental Protocol: Preparation of a Stock
Solution
N-lactoyl-phenylalanine is a solid that can be dissolved in various organic solvents or

aqueous buffers for experimental use.[7] The following is a general protocol for preparing a

stock solution.

Materials:

N-lactoyl-phenylalanine (solid)

Solvent of choice (e.g., DMSO, ethanol, PBS)

Inert gas (e.g., nitrogen or argon)

Appropriate glassware (e.g., vial, beaker)

Pipettes and tips
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Vortex mixer or sonicator

Procedure:

Weigh the desired amount of N-lactoyl-phenylalanine solid in a suitable container.

Add the desired volume of the solvent of choice. N-lactoyl-phenylalanine is soluble in

ethanol (~20 mg/ml), DMSO (~14 mg/ml), dimethyl formamide (~25 mg/ml), and PBS (pH

7.2) (~0.30 mg/ml).[7]

Purge the container with an inert gas to prevent degradation.[7]

Cap the container tightly and vortex or sonicate until the solid is completely dissolved.

For biological experiments, further dilutions into aqueous buffers or isotonic saline should be

made.[7]

It is not recommended to store aqueous solutions for more than one day.[7]
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Experimental Workflow: N-lactoyl-phenylalanine Stock Solution Preparation

Preparation

Dissolution

Final Steps
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Add Solvent

1

Purge with Inert Gas

2

Vortex/Sonicate to Dissolve

3
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4

Store Appropriately

5

Click to download full resolution via product page

Workflow for preparing N-lactoyl-phenylalanine stock solution.
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Disposal Plan
Spill Cleanup:

In case of a spill, wear appropriate PPE, including a self-contained breathing apparatus if

necessary, and avoid dust formation.[6]

Absorb liquid spills with a non-combustible material like diatomite or universal binders.[4]

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

Decontaminate the spill area and equipment by scrubbing with alcohol.[4]

Collect all contaminated materials in a sealed container for proper disposal.

Waste Disposal:

Dispose of N-lactoyl-phenylalanine and any contaminated materials in accordance with all

applicable country, federal, state, and local regulations.[4]

This substance is not classified as hazardous for transport.[4]

Biological Signaling Context
N-lactoyl-phenylalanine is an exercise-inducible metabolite that has been shown to suppress

appetite and impact metabolic signaling.[8][9][10] It is synthesized from lactate and

phenylalanine by the enzyme CNDP2.[7][11] Studies have shown that it can disrupt the insulin

signaling pathway by reducing the phosphorylation of key proteins like Akt and mTOR.[8]
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Simplified N-lactoyl-phenylalanine Signaling Cascade
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Biosynthesis and primary effects of N-lactoyl-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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